Cas no 1292083-55-6 (2-benzyl-N-methylcyclopentan-1-amine)

• Product Name: 2-benzyl-N-methylcyclopentan-1-amine
• CAS No: 1292083-55-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5558964
• PubChem ID: 61381429
• Update Time: 2025-05-22

2-benzyl-N-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-N-methylcyclopentan-1-amine
• Cyclopentanamine, N-methyl-2-(phenylmethyl)-

• Inchi： 1S/C13H19N/c1-14-13-9-5-8-12(13)10-11-6-3-2-4-7-11/h2-4,6-7,12-14H,5,8-10H2,1H3
• InChI Key： JNZXFGOAOGHIRV-UHFFFAOYSA-N
• SMILES： C1(NC)CCCC1CC1=CC=CC=C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 281.8±9.0 °C at 760 mmHg
• Flash Point: 124.5±14.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-benzyl-N-methylcyclopentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-benzyl-N-methylcyclopentan-1-amine

2-Benzyl-N-Methylcyclopentan-1-Amine: A Comprehensive Overview

2-Benzyl-N-methylcyclopentan-1-amine (CAS No. 1292083-55-6) is a versatile organic compound with a unique molecular structure that combines a benzyl group, a methyl-substituted amine, and a cyclopentane ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The benzyl group provides aromatic stability, while the cyclopentane ring introduces rigidity and flexibility, depending on the context of its use. The N-methyl group further enhances the compound's reactivity and selectivity in chemical reactions.

The synthesis of 2-benzyl-N-methylcyclopentan-1-amine involves a series of well-established organic chemistry techniques. One common approach is the alkylation of cyclopentanamine with benzyl halides, followed by methylation to introduce the N-methyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the reaction conditions further.

The chemical properties of 2-benzyl-N-methylcyclopentan-1-amine make it an attractive candidate for various applications. Its ability to act as both a nucleophile and an electrophile makes it suitable for forming diverse chemical bonds. For instance, the compound can undergo nucleophilic substitution reactions with alkyl halides or participate in Friedel-Crafts alkylation due to its aromatic benzyl group. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, such as kinase inhibitors and GPCR modulators.

In the pharmaceutical industry, 2-benzyl-N-methylcyclopentan-1-amine has shown promise as an intermediate in drug discovery programs targeting neurodegenerative diseases and cancer. Its rigid cyclopentane ring allows for precise control over molecular geometry, which is critical for achieving desired pharmacokinetic profiles. Additionally, the compound's ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for designing drugs with high bioavailability and selectivity.

Recent research has also explored the use of 2-benzyl-N-methylcyclopentan-1-amine in materials science. Its unique combination of aromaticity and cycloalkane rigidity makes it a potential precursor for advanced polymers and nanomaterials. For example, researchers have investigated its role in synthesizing self-healing polymers and stimuli-responsive materials. The compound's ability to undergo reversible chemical transformations under specific conditions could pave the way for next-generation smart materials.

The environmental impact of 2-benzyl-N-methylcyclopentan-1-amine is another area of active research. Studies have focused on its biodegradability, toxicity, and potential accumulation in ecosystems. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further investigations are needed to assess its long-term environmental effects.

In conclusion, 2-benzyl-N-methylcyclopentan-1-amine (CAS No. 1292083-55-6) is a multifaceted compound with significant potential across various industries. Its unique molecular structure, versatile reactivity, and tunable properties make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern science and technology.